Cas no 1355826-08-2 (N4-[cyano(2-fluorophenyl)methyl]-N1,N1-dimethylpiperidine-1,4-dicarboxamide)

• Product Name: N4-[cyano(2-fluorophenyl)methyl]-N1,N1-dimethylpiperidine-1,4-dicarboxamide
• CAS No: 1355826-08-2
• MF: C₁₇H₂₁FN₄O₂
• MW: 332.372647047043
• CID: 6398544
• PubChem ID: 56784286
• Update Time: 2025-05-22

N4-[cyano(2-fluorophenyl)methyl]-N1,N1-dimethylpiperidine-1,4-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033120169
• Z1158476452
• 4-N-[cyano-(2-fluorophenyl)methyl]-1-N,1-N-dimethylpiperidine-1,4-dicarboxamide
• EN300-26685567
• N4-[cyano(2-fluorophenyl)methyl]-N1,N1-dimethylpiperidine-1,4-dicarboxamide
• 1355826-08-2

• Inchi： 1S/C17H21FN4O2/c1-21(2)17(24)22-9-7-12(8-10-22)16(23)20-15(11-19)13-5-3-4-6-14(13)18/h3-6,12,15H,7-10H2,1-2H3,(H,20,23)
• InChI Key： VVFHOLQOZMJDPH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C#N)NC(C1CCN(C(N(C)C)=O)CC1)=O

Computed Properties

• Exact Mass: 332.16485409g/mol
• Monoisotopic Mass: 332.16485409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.4Ų

Additional information on N4-[cyano(2-fluorophenyl)methyl]-N1,N1-dimethylpiperidine-1,4-dicarboxamide

N4-[cyano(2-fluorophenyl)methyl]-N1,N1-dimethylpiperidine-1,4-dicarboxamide: A Comprehensive Overview

N4-[cyano(2-fluorophenyl)methyl]-N1,N1-dimethylpiperidine-1,4-dicarboxamide, with CAS No. 1355826-08-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a piperidine ring substituted with a cyano group, a fluorophenyl moiety, and dimethyl groups. These structural elements contribute to its versatile chemical properties and potential applications.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensation reactions, and coupling processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of similar compounds, making this compound a valuable model for studying reaction mechanisms and optimization strategies. Its synthesis is often carried out in multi-step processes, with each step requiring precise control over reaction conditions to ensure high yields and purity.

One of the most notable aspects of N4-[cyano(2-fluorophenyl)methyl]-N1,N1-dimethylpiperidine-1,4-dicarboxamide is its potential as a building block in drug discovery. The presence of the cyano group and the fluorophenyl substituent introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Recent studies have explored its ability to inhibit specific enzymes and receptors, making it a promising candidate for therapeutic applications in areas such as oncology and neurodegenerative diseases.

In addition to its medicinal chemistry applications, this compound has also been investigated for its role in materials science. The piperidine ring structure provides a rigid framework that can be exploited for the development of advanced materials, such as polymers and coordination complexes. Researchers have reported on its ability to form self-assembled structures under specific conditions, which could lead to innovative applications in nanotechnology and sensing technologies.

The chemical stability of N4-[cyano(2-fluorophenyl)methyl]-N1,N1-dimethylpiperidine-1,4-dicarboxamide has been extensively studied under various environmental conditions. Recent findings suggest that it exhibits good thermal stability and resistance to hydrolysis under physiological conditions, which are critical properties for its potential use in pharmaceutical formulations. Furthermore, its solubility characteristics have been optimized through structural modifications, enhancing its bioavailability when used as a drug candidate.

From an environmental perspective, the compound's biodegradability and ecological impact have been evaluated in accordance with current regulatory standards. Studies indicate that it undergoes efficient biodegradation under aerobic conditions, minimizing its environmental footprint. This aligns with growing industry trends toward sustainable chemistry practices.

In conclusion, N4-[cyano(2-fluorophenyl)methyl]-N1,N1-dimethylpiperidine-1,4-dicarboxamide represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for both academic research and industrial development.